Cas no 1795300-08-1 (2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide)

• Product Name: 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide
• CAS No: 1795300-08-1
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5368208
• Update Time: 2025-10-28

2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Imidazo[1,2-b]pyrazol-1-yl)ethyl]-2-(3-methylphenoxy)acetamide
• 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide

• Inchi： 1S/C16H18N4O2/c1-13-3-2-4-14(11-13)22-12-15(21)17-7-8-19-9-10-20-16(19)5-6-18-20/h2-6,9-11H,7-8,12H2,1H3,(H,17,21)
• InChI Key： QBJLDOBAGHXAFH-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=CC=NN2C=C1)(=O)COC1=CC=CC(C)=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.50±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide

Comprehensive Overview of 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide (CAS No. 1795300-08-1)

2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide, with the CAS number 1795300-08-1, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acetamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structure of this molecule, featuring a pyrazolo[1,5-a]imidazole moiety, makes it a promising candidate for various therapeutic applications.

The molecular formula of 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide is C₁₆H₁₈N₄O₂, and its molecular weight is approximately 298.34 g/mol. The compound's structure includes a 3-methylphenoxy group linked to an acetamide backbone, which is further connected to a pyrazolo[1,5-a]imidazole ring. This intricate architecture contributes to its potential interactions with biological targets, particularly in the central nervous system (CNS) and inflammatory pathways.

Recent studies have highlighted the role of 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide in modulating specific receptors and enzymes. Researchers are particularly interested in its potential as a selective inhibitor or agonist for targets involved in neurological disorders, such as anxiety, depression, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) enhances its suitability for CNS-related applications.

In addition to its neurological applications, 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide has shown promise in oncology research. Preliminary data suggest that it may exhibit anti-proliferative effects against certain cancer cell lines, making it a subject of interest for developing novel anticancer therapies. The compound's mechanism of action is believed to involve interference with cell signaling pathways critical for tumor growth and survival.

The synthesis of 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These rigorous quality control measures are essential for its use in preclinical and clinical studies.

From a commercial perspective, the demand for 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide is steadily increasing, driven by its potential in drug development. Pharmaceutical companies and research institutions are actively exploring its applications, leading to a growing market for this compound. Suppliers often provide it in milligram to kilogram quantities, catering to both small-scale research and large-scale production needs.

One of the most frequently asked questions about 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide is its solubility and stability profile. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but its aqueous solubility is limited. Proper storage conditions, such as keeping it in a cool, dry place away from light, are recommended to maintain its stability over time.

Another area of interest is the structure-activity relationship (SAR) of 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide. Researchers are investigating how modifications to its chemical structure can enhance its efficacy and reduce potential side effects. This approach is crucial for optimizing the compound's therapeutic potential and advancing it through the drug development pipeline.

In summary, 2-(3-methylphenoxy)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide (CAS No. 1795300-08-1) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical properties and biological activities make it a valuable tool for scientists exploring new treatments for neurological and oncological conditions. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.